1-(4-Methylphenyl)-3-pyridin-4-ylurea

• IUPAC Name: 1-(4-methylphenyl)-3-pyridin-4-ylurea
• InChI: InChI=1S/C13H13N3O/c1-10-2-4-11(5-3-10)15-13(17)16-12-6-8-14-9-7-12/h2-9H,1H3,(H2,14,15,16,17)
• InChI Key: POYXSENYDFATHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC=NC=C2
• Molecular Formula: C13H13N3O
• DSSTOX Substance ID: DTXSID90350369
• Molecular Weight: 227.26 g/mol
• CAS RN: 13256-77-4

Description

1-(4-Methylphenyl)-3-pyridin-4-ylurea (MPPU) is an organic compound that has recently been the focus of scientific research due to its potential applications in a variety of fields. This compound has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

1-(4-Methylphenyl)-3-pyridin-4-ylurea has a variety of potential applications in scientific research. For example, 1-(4-Methylphenyl)-3-pyridin-4-ylurea has been studied for its potential as an antioxidant, as a photosensitizer for photodynamic therapy, and as an inhibitor of enzymes. 1-(4-Methylphenyl)-3-pyridin-4-ylurea has also been studied for its potential to inhibit the growth of cancer cells and to reduce inflammation. In addition, 1-(4-Methylphenyl)-3-pyridin-4-ylurea has been studied for its potential to act as a chelating agent, to act as a corrosion inhibitor, and to act as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-3-pyridin-4-ylurea is not yet fully understood. However, it is believed that 1-(4-Methylphenyl)-3-pyridin-4-ylurea acts as an antioxidant by scavenging free radicals and preventing them from damaging cells. 1-(4-Methylphenyl)-3-pyridin-4-ylurea also acts as a photosensitizer by absorbing light and generating reactive oxygen species, which can damage cancer cells. In addition, 1-(4-Methylphenyl)-3-pyridin-4-ylurea may act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Methylphenyl)-3-pyridin-4-ylurea are not yet fully understood. However, it is believed that 1-(4-Methylphenyl)-3-pyridin-4-ylurea may have a variety of beneficial effects on the body. For example, 1-(4-Methylphenyl)-3-pyridin-4-ylurea has been studied for its potential to reduce inflammation, to act as an antioxidant, to inhibit the growth of cancer cells, and to act as a chelating agent. In addition, 1-(4-Methylphenyl)-3-pyridin-4-ylurea has been studied for its potential to act as a corrosion inhibitor and to act as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Methylphenyl)-3-pyridin-4-ylurea in laboratory experiments include its low toxicity, its low cost, and its easy preparation. In addition, 1-(4-Methylphenyl)-3-pyridin-4-ylurea is a stable compound and can be stored for long periods of time without degradation. The major limitation of using 1-(4-Methylphenyl)-3-pyridin-4-ylurea in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

The potential future directions of research on 1-(4-Methylphenyl)-3-pyridin-4-ylurea include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in a variety of fields. In addition, further research could be conducted to explore the potential of 1-(4-Methylphenyl)-3-pyridin-4-ylurea as an antioxidant, a photosensitizer, a chelating agent, a corrosion inhibitor, and an antimicrobial agent. Finally, further research could be conducted to explore the potential of 1-(4-Methylphenyl)-3-pyridin-4-ylurea to reduce inflammation and to inhibit the growth of cancer cells.

Synthesis Methods

1-(4-Methylphenyl)-3-pyridin-4-ylurea can be synthesized using a variety of methods. The most common method is to use a three-step reaction involving an aromatic aldehyde, an amine, and an acid. The first step involves the reaction of the aromatic aldehyde with the amine to form an imine. The second step involves the reaction of the imine with an acid to form a Schiff base. The third step involves the reaction of the Schiff base with an alkyl halide to form the final product. Other methods for the synthesis of 1-(4-Methylphenyl)-3-pyridin-4-ylurea include the use of microwave irradiation, ultrasound irradiation, and organometallic catalysts.